Cas no 1797869-90-9 (2-(2-Benzothiazolylthio)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)ethanone)

• Product Name: 2-(2-Benzothiazolylthio)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)ethanone
• CAS No: 1797869-90-9
• MF: C₁₆H₁₄N₄OS₂
• MW: 342.438560009003
• CID: 5374829
• Update Time: 2025-06-08

2-(2-Benzothiazolylthio)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-Benzothiazolylthio)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)ethanone

• Inchi： 1S/C16H14N4OS2/c21-15(20-6-5-12-11(8-20)7-17-10-18-12)9-22-16-19-13-3-1-2-4-14(13)23-16/h1-4,7,10H,5-6,8-9H2
• InChI Key： WHDOFXPOWAWZHU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2=CN=CN=C2CC1)CSC1=NC2=CC=CC=C2S1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 590.6±60.0 °C(Predicted)
• pka: 1.86±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-(2-Benzothiazolylthio)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)ethanone

Introduction to 2-(2-Benzothiazolylthio)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)ethanone and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 1797869-90-9, specifically 2-(2-Benzothiazolylthio)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)ethanone, represents a fascinating intersection of heterocyclic chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention in recent years due to its potential pharmacological applications. The presence of both benzothiazole and dihydropyrido[4,3-d]pyrimidine moieties suggests a unique combination of biochemical properties that may contribute to its efficacy in modulating various biological pathways.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance and enhancing therapeutic outcomes. The benzothiazolylthio substituent in this compound introduces a sulfur-rich environment that can interact with biological targets through hydrogen bonding or metal coordination. Such interactions are often pivotal in drug design, particularly when aiming to achieve high selectivity and affinity. The 7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl moiety further enriches the structural complexity, providing a platform for diverse chemical modifications while maintaining functional integrity.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Molecular docking studies have been instrumental in predicting the binding modes of this molecule with target proteins. For instance, preliminary simulations suggest that the 2-(2-Benzothiazolylthio)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)ethanone may interact with enzymes involved in cancer metabolism or inflammatory pathways. These interactions could potentially lead to novel therapeutic strategies for conditions where current treatments are limited.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the dihydropyrido[4,3-d]pyrimidine core through condensation reactions followed by functionalization with the benzothiazolylthio group. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

One of the most compelling aspects of this molecule is its potential as a lead compound for drug discovery. The combination of structural features from both benzothiazole and dihydropyrido[4,3-d]pyrimidine moieties offers a rich chemical space for exploration. Researchers have been particularly interested in its potential anti-inflammatory and anticancer properties. Experimental data from cell-based assays indicate that derivatives of this compound can modulate key signaling pathways associated with these diseases.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. They form the backbone of numerous FDA-approved drugs due to their ability to engage with biological targets in complex ways. The CAS number 1797869-90-9 identifies a molecule that embodies this principle perfectly. Its structural motifs are reminiscent of established pharmacophores but with enough novelty to warrant further investigation.

In conclusion, 2-(2-Benzothiazolylthio)-1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)ethanone represents a promising candidate for future therapeutic development. Its unique structural features and preliminary biological activity make it an attractive subject for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping next-generation treatments.